Cas no 1261490-22-5 (5-Hydroxypyrazine-2-carbonyl chloride)

• Product Name: 5-Hydroxypyrazine-2-carbonyl chloride
• CAS No: 1261490-22-5
• MF: C₅H₃ClN₂O₂
• MW: 158.542519807816
• CID: 1080392
• PubChem ID: 72206975
• Update Time: 2025-11-03

5-Hydroxypyrazine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyrazine-2-carbonyl chloride
• 6-oxo-1H-pyrazine-3-carbonyl chloride
• 1261490-22-5

• Inchi： 1S/C5H3ClN2O2/c6-5(10)3-1-8-4(9)2-7-3/h1-2H,(H,8,9)
• InChI Key： MUNVJTRQLHOCAY-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC(C=N1)=O)=O

Computed Properties

• Exact Mass: 157.9883050g/mol
• Monoisotopic Mass: 157.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.5Ų

Additional information on 5-Hydroxypyrazine-2-carbonyl chloride

5-Hydroxypyrazine-2-carbonyl Chloride: A Comprehensive Overview

5-Hydroxypyrazine-2-carbonyl chloride, also known by its CAS number CAS No. 1261490-22-5, is a significant compound in the field of organic chemistry. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their unique properties and potential applications in various industries. The molecule features a pyrazine ring with a hydroxyl group at position 5 and a carbonyl chloride group at position 2, making it a versatile building block for further chemical transformations.

The synthesis of 5-Hydroxypyrazine-2-carbonyl chloride involves a series of carefully designed reactions that highlight the importance of functional group compatibility and reactivity. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, often utilizing multi-component reactions or catalytic processes. These methods not only enhance the yield but also minimize the environmental impact, aligning with the growing demand for sustainable chemical practices.

One of the most intriguing aspects of 5-Hydroxypyrazine-2-carbonyl chloride is its reactivity towards nucleophilic substitution and addition reactions. The carbonyl chloride group is particularly reactive, making it an excellent electrophile in various coupling reactions. For instance, this compound has been employed in the synthesis of bioactive molecules, where it serves as a key intermediate in forming complex heterocyclic structures. Recent studies have demonstrated its utility in drug discovery, particularly in the development of inhibitors targeting specific enzymes involved in disease pathways.

In addition to its role in organic synthesis, 5-Hydroxypyrazine-2-carbonyl chloride exhibits interesting physical properties that make it suitable for applications in materials science. The presence of both hydrophilic and hydrophobic groups within its structure allows for the formation of amphiphilic materials, which are highly sought after in fields such as nanotechnology and drug delivery systems. Researchers have explored its potential as a precursor for self-assembling monolayers and stimuli-responsive polymers, showcasing its versatility across multiple disciplines.

The integration of computational chemistry tools has significantly advanced our understanding of 5-Hydroxypyrazine-2-carbonyl chloride's molecular behavior. Quantum mechanical calculations have provided insights into its electronic structure, enabling predictions about its reactivity under different conditions. These computational studies complement experimental work, facilitating the design of more efficient synthetic routes and predictive modeling of its interactions with biological systems.

In terms of safety considerations, while handling 5-Hydroxypyrazine-2-carbonyl chloride, appropriate precautions must be taken due to its reactive nature. However, it is important to note that this compound does not fall under the category of hazardous chemicals or controlled substances, making it accessible for research and industrial use under standard laboratory conditions.

The future prospects for 5-Hydroxypyrazine-2-carbonyl chloride are promising, with ongoing research exploring its potential in emerging areas such as green chemistry and biotechnology. Its ability to participate in diverse chemical transformations positions it as a valuable tool for chemists aiming to develop innovative solutions across various industries.